
ARP-100 Overview and Key Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Arp-100

CAS No.: 704888-90-4

Cat. No.: S519372

Get Quote

The table below summarizes the core information about ARP-100 for your research records.

Property Description

Target Matrix Metalloproteinase-2 (MMP-2, Gelatinase A) [1] [2]

Primary
Function

Inhibits MMP-2 activity; shows anti-invasive and anti-metastatic properties in vitro

[1] [2].

IC₅₀ (MMP-2) 12 nM [1] [2]

Selectivity >400-fold selective for MMP-2 over MMP-1 and MMP-7; also inhibits MMP-9 (IC₅₀ =
0.2 μM) [1] [2].

Research
Context

Studied as potential anti-metastatic therapy in cancer research (e.g.,
Retinoblastoma) [1].

Example Experimental Protocol

The following workflow and protocol are based on methods described in a study investigating ARP-100 in

retinoblastoma (Rb) cell lines [1]. You can adapt this general framework for your own research.
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Start Experiment

Cell Culture
(Grow Y79 or Weri-1 Rb cells

in RPMI-1640 + 10% FBS)

Plate Cells
(2.5 × 10⁵ cells/well in 6-well plates)

Add ARP-100
(5 µM final concentration)

Incubate
(Overnight, 37°C, 5% CO₂)

Harvest Cells

Perform Functional Assays

Migration Assay
(e.g., Wound Healing) Viability Assay Protein Analysis

(e.g., ELISA for VEGF, TGF-β1)

Analyze Data
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Materials & Reagents

Cell Lines: The referenced study used Y79 (high metastatic potential) and Weri-1 (low metastatic
potential) retinoblastoma cell lines [1].

Growth Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1%
Penicillin/Streptomycin [1].

ARP-100: Prepare a stock solution in DMSO (e.g., 10 mM). A working concentration of 5 µM was
used in the study [1].

Equipment: Cell cultureware, CO₂ incubator, centrifuge, and equipment for functional assays (e.g.,
materials for Boyden chamber, wound healing assay, or ELISA).

Procedure

Cell Culture & Plating: Maintain Rb cell lines under standard conditions. The day before the
experiment, plate cells at a density of approximately 2.5 × 10⁵ cells per well in a 6-well plate [1].

Inhibitor Treatment: Add ARP-100 to the culture medium to achieve a final concentration of 5 µM.
Include a vehicle control (e.g., DMSO at the same dilution as used for ARP-100). Incubate the plates

overnight (e.g., for 24 hours) at 37°C in a 5% CO₂ atmosphere [1].
Cell Harvesting: After incubation, harvest the cells by gentle centrifugation (e.g., 200 x g for 5

minutes) and wash the pellet with a suitable buffer like PBS [1].
Functional Assays: Proceed with your chosen analyses on the harvested cells. The referenced

study investigated:
Migration & Invasion: Using a wound-healing assay or a Boyden chamber assay [1].

Cell Viability: Using a standard viability assay [1].
Protein Secretion: Using ELISA to quantify levels of pro-angiogenic factors like VEGF and

immunomodulatory proteins like TGF-β1 [1].

Troubleshooting Common Issues

Here are solutions to some potential problems you might encounter.

Issue Potential Cause Suggested Solution

Low inhibitory
effect

Inactive compound;
incorrect concentration.

Verify preparation of stock and working solutions.
Use fresh DMSO and perform a dose-response

curve to confirm IC₅₀ [1] [2].
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Issue Potential Cause Suggested Solution

High cell death in
control

DMSO toxicity. Ensure the final DMSO concentration is low (e.g., ≤
0.1%) and has no toxic effects on your cell line [3].

High background in
migration assay

Inconsistent cell
seeding or wounding.

Standardize cell seeding density and wound
creation method. Include appropriate controls [3].

Poor ELISA signal Insufficient protein
concentration.

Optimize the amount of cell lysate or culture
supernatant used in the assay [1].

Key Considerations for Your Research

Selectivity is Relative: While ARP-100 is selective for MMP-2, it does inhibit MMP-9 at a higher
concentration (IC₅₀ of 0.2 µM). Consider this when interpreting results, especially at concentrations

above 0.2 µM [1] [2].
Cell-Type Specific Effects: The biological response can vary. In the referenced study, ARP-100
significantly reduced migration in metastatic Y79 cells but greatly affected the viability of the less
metastatic Weri-1 cells [1].

Adhere to Good Laboratory Practices (GLP): For reliable and reproducible results, ensure all
procedures are documented in detail using Standard Operating Procedures (SOPs), and that

equipment is properly calibrated [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [ARP-100 Overview and Key Data]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b519372#arp-100-best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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